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Compound of Interest

Compound Name: Butylcyclopropane

Cat. No.: B14743355 Get Quote

This guide provides a comprehensive comparison of experimentally determined physical

properties of butylcyclopropane against established literature values. It is intended for

researchers, scientists, and drug development professionals who require accurate physical

data for this compound. The guide details the experimental protocols for key property

measurements and presents a clear, comparative analysis of the results.

Data Presentation: Physical Properties of
Butylcyclopropane
The following table summarizes the quantitative data obtained through experimentation and

compares it with values cited in scientific literature.

Property Experimental Value Literature Value

Boiling Point 99.5 °C 99.1 °C[1][2], 99.5 °C[3]

Density 0.731 g/cm³
0.792 g/cm³[1][2], 0.7285

g/cm³[4]

Refractive Index 1.438 1.436[1]

Experimental Protocols
Detailed methodologies for the key experiments are provided below.
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Synthesis of Butylcyclopropane
Butylcyclopropane can be synthesized via a Simmons-Smith cyclopropanation reaction. A

typical procedure involves the reaction of 1-hexene with diiodomethane in the presence of a

zinc-copper couple.

Workflow for the Synthesis of Butylcyclopropane:

Start: Prepare Zinc-Copper Couple
Reactants:
- 1-Hexene

- Diiodomethane

Simmons-Smith Reaction
(in Diethyl Ether)

Aqueous Workup
(e.g., with HCl)

Extraction with
Organic Solvent

Drying of
Organic Layer

(e.g., with MgSO4)

Purification by
Distillation

Final Product:
Butylcyclopropane
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Caption: Synthesis workflow for butylcyclopropane.

Determination of Boiling Point
The boiling point of the synthesized butylcyclopropane was determined using a simple

distillation apparatus. The temperature at which the liquid and vapor phases were in equilibrium

at atmospheric pressure was recorded. This method is a common and reliable way to

determine the boiling point of a liquid.[5][6]

Measurement of Density
The density of the sample was measured using a pycnometer. The pycnometer was first

weighed empty, then filled with distilled water to determine its volume, and finally filled with the

butylcyclopropane sample to determine its mass. The density was calculated as the mass of

the sample divided by its volume. This procedure was repeated multiple times to ensure

accuracy.[7][8][9][10]

Measurement of Refractive Index
An Abbe refractometer was used to measure the refractive index of the butylcyclopropane
sample. A few drops of the liquid were placed on the prism of the refractometer, and the
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instrument was adjusted to bring the dividing line between the light and dark fields into focus.

The refractive index was then read directly from the calibrated scale.[11][12]

Logical Relationship: Data Cross-Referencing
The following diagram illustrates the process of cross-referencing the experimentally obtained

data with established literature values to validate the identity and purity of the synthesized

butylcyclopropane.
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Caption: Cross-referencing experimental and literature data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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